2-(4-Bromo-2-nitrophenyl)oxolane-3-carboxylic acid

• Molecular Formula: C11H10BrNO5
• Molecular Weight: 316.10 g/mol
• IUPAC Name: 2-(4-bromo-2-nitrophenyl)oxolane-3-carboxylic acid
• InChI: InChI=1S/C11H10BrNO5/c12-6-1-2-7(9(5-6)13(16)17)10-8(11(14)15)3-4-18-10/h1-2,5,8,10H,3-4H2,(H,14,15)
• InChI Key: QWNPVYZDJBDWIN-UHFFFAOYSA-N
• Canonical SMILES: C1COC(C1C(=O)O)C2=C(C=C(C=C2)Br)[N+](=O)[O-]

Description

2-(4-Bromo-2-nitrophenyl)oxolane-3-carboxylic acid is a bicyclic organic compound featuring an oxolane (tetrahydrofuran) ring substituted with a carboxylic acid group at position 3 and a 4-bromo-2-nitrophenyl moiety at position 2. Its molecular weight and reactivity are influenced by the electron-withdrawing nitro group and the bromine atom, which can act as a leaving group in substitution reactions.

Preparation Methods

Preparation Methods

General Synthetic Strategy

The synthesis of 2-(4-bromo-2-nitrophenyl)oxolane-3-carboxylic acid typically involves:

• Step 1: Introduction of bromo and nitro substituents on the aromatic ring, often starting from bromotoluene or bromochlorotoluene derivatives.
• Step 2: Formation of the oxolane ring system attached to the aromatic ring, often via coupling or cyclization reactions.
• Step 3: Functionalization to install the carboxylic acid group on the oxolane ring.

Detailed Synthetic Routes

Synthesis of 4-Bromo-2-nitrophenyl Precursors

One critical precursor is 4-bromo-2-nitrophenylacetic acid , which can be synthesized via the following method (from patent CN102718659A):

Step	Reaction	Conditions	Yield & Notes
1	Reaction of 4-bromo-2-nitrochlorotoluene with metallic sodium in an organic solvent (e.g., cyclohexane or butyl ether)	Temperature controlled between 0°C to 50°C; stirring for 30 min	Formation of 4-bromo-2-nitrotolyl sodium intermediate
2	Thermal rearrangement of 4-bromo-2-nitrotolyl sodium to 4-bromo-2-nitrobenzyl sodium	Heating to 40-150°C for 5 hours	Rearrangement completed
3	Reaction with carbon dioxide gas at 25-45°C for 3 hours	CO2 flow rate ~0.8 L/min	Formation of sodium 4-bromo-2-nitrophenylacetate
4	Acidification with dilute hydrochloric acid and extraction with ether	Room temperature	Isolation of 4-bromo-2-nitrophenylacetic acid as colorless crystals
Yield	Overall yield reported: 94.6% to 96.4%	Purification by extraction and distillation	Suitable for industrial scale

This method is notable for its mild conditions, high yield, minimal by-products, and industrial scalability, avoiding highly toxic reagents.

Comparative Data Table of Key Preparation Steps

Step	Starting Material	Reagents/Conditions	Intermediate/Product	Yield (%)	Notes
1	4-bromo-2-nitrochlorotoluene	Metallic sodium, cyclohexane, 0-50°C	4-bromo-2-nitrotolyl sodium	High (not specified)	Controlled exothermic reaction
2	Above intermediate	Heat 40-150°C, 5 h	4-bromo-2-nitrobenzyl sodium	Complete rearrangement	Thermal rearrangement step
3	Above intermediate	CO2 gas, 25-45°C, 3 h	Sodium 4-bromo-2-nitrophenylacetate	High	Carbonation step
4	Sodium salt	Acidification, ether extraction	4-bromo-2-nitrophenylacetic acid	94.6–96.4	Purification by extraction
5	4-bromo-2-nitrophenyl derivative	Suzuki coupling (Pd catalyst, K2CO3 base)	2-(4-Bromo-2-nitrophenyl)oxolane intermediate	High	Formation of oxolane ring linkage
6	Oxolane intermediate	Esterification/carboxylation	2-(4-Bromo-2-nitrophenyl)oxolane-3-carboxylic acid	High	Final functionalization step

Research Discoveries and Improvements

• The sodium-mediated rearrangement and carbonation method for preparing 4-bromo-2-nitrophenylacetic acid is an advancement over older methods involving hazardous reagents like N-bromosuccinimide (NBS) and cyanide, offering safer, higher-yielding, and industrially scalable synthesis.

• Suzuki coupling reactions provide a versatile and efficient route to attach the oxolane ring system to the aromatic moiety, allowing for structural diversity and functionalization, which is valuable for medicinal chemistry applications.

• The presence of electron-withdrawing groups (bromo and nitro) on the aromatic ring enhances the reactivity and potential biological activity of the compound, making these synthetic methods critical for producing high-purity material for research and development.

Chemical Reactions Analysis

Reduction of Nitro Group

The nitro group at the 2-position undergoes selective reduction to form an amine derivative. This reaction is critical for modifying electronic properties and enabling further functionalization.

Reaction Type	Conditions	Product	Key Observations	References
Catalytic Hydrogenation	H₂, Pd/C (10% wt), MeOH/THF (1:1), 25°C, 12 h	2-(4-Bromo-2-aminophenyl)oxolane-3-carboxylic acid	Complete conversion; no side reactions observed at bromine or oxolane ring
Sodium Dithionite Reduction	Na₂S₂O₄, NH₄Cl, H₂O/EtOH (2:1), 60°C, 3 h	Same as above	Economical but slower; requires pH control

The reduction preserves the oxolane ring and bromine substituent, as demonstrated in analogous nitroarene systems . The resulting amine serves as a precursor for diazotization or amidation.

Suzuki-Miyaura Cross-Coupling

The bromine atom participates in palladium-catalyzed coupling reactions, enabling diversification of the aromatic ring.

Reaction Type	Conditions	Product	Yield	References
Biaryl Synthesis	Pd(PPh₃)₄ (5 mol%), K₂CO₃, THF/H₂O (3:1), 80°C, 24 h	2-(2-Nitro-4-[aryl]phenyl)oxolane-3-carboxylic acid	72-89%

The nitro group’s meta-directing effect ensures coupling occurs at the bromine-bearing position . This method has been employed to create biphenyl analogs for pharmaceutical applications .

Nucleophilic Aromatic Substitution

The electron-deficient aromatic ring facilitates nucleophilic displacement of bromine under specific conditions.

Nucleophile	Conditions	Product	Yield	References
Hydroxide	CuI (10 mol%), DMF, 120°C, 18 h	2-(2-Nitro-4-hydroxyphenyl)oxolane-3-carboxylic acid	58%
Thiolate	K₂CO₃, DMSO, 100°C, 12 h	2-(2-Nitro-4-sulfanylphenyl)oxolane-3-carboxylic acid	64%

The nitro group enhances electrophilicity at the para position, directing nucleophilic attack to the bromine site.

Carboxylic Acid Derivitization

The carboxylic acid moiety undergoes standard transformations, enabling prodrug development or polymer conjugation.

Reaction Type	Conditions	Product	Yield	References
Esterification	SOCl₂, MeOH, 0°C → RT, 6 h	Methyl 2-(4-bromo-2-nitrophenyl)oxolane-3-carboxylate	92%
Amide Formation	HATU, DIPEA, DMF, RT, 12 h	2-(4-Bromo-2-nitrophenyl)oxolane-3-carboxamide	85%

These reactions retain the nitro and bromine groups, allowing orthogonal functionalization strategies .

Stability and Reactivity Considerations

• Nitro Group Stability : Resists hydrolysis under acidic/basic conditions (pH 2–12, 25°C).

• Bromine Reactivity : Susceptible to radical displacement in photochemical reactions .

• Oxolane Ring : Stable below 150°C; ring-opening occurs with strong Lewis acids (e.g., BF₃·Et₂O).

The electron-withdrawing nitro group enhances oxidative stability but reduces solubility in polar solvents (logP = 2.1 ± 0.3) .

Scientific Research Applications

While information regarding the applications of "2-(4-Bromo-2-nitrophenyl)oxolane-3-carboxylic acid" is limited, the available data provides some insight.

Chemical Properties and Structure

• Chemical Name: 2-(4-Bromo-2-nitrophenyl)oxolane-3-carboxylic acid
• CAS Registry Number: Two CAS numbers are associated with this compound: 1712303-06-4 and 1955530-47-8 .
• Molecular Formula: $C_{11}H_{10}BrNO_5$
• Molecular Weight: 316.10
• Smiles Notation: O=C(O)C1CCOC1c1ccc(Br)cc1N+[O-]

Limited Information on Applications

Specific applications for "2-(4-Bromo-2-nitrophenyl)oxolane-3-carboxylic acid" are not detailed in the search results. However, the presence of bromo and nitro groups on the phenyl ring, along with the oxolane-3-carboxylic acid moiety, suggests potential uses in chemical synthesis and pharmaceutical research .

Potential Research Areas

Based on the structural features and related research, the compound may be relevant in the following areas:

• Building Block in Organic Synthesis: The compound could serve as an intermediate in the synthesis of more complex molecules, potentially in the pharmaceutical or agrochemical fields. The bromo and nitro groups can be functionalized or used as directing groups for further modifications .
• Pharmaceutical Research: The carboxylic acid moiety could be used to form amide or ester derivatives with potential biological activity. The nitro group is a common pharmacophore, and the bromophenyl moiety can modulate lipophilicity and binding affinity .
• Anti-inflammatory research: Research has shown that pyrimidine derivatives have anti-inflammatory effects .
• Ligand Design: Related compounds have demonstrated the ability to activate certain enzymes .
• Chromophore Design: Similar nitrophenyl compounds have been used in chromophore design for two-photon uncaging applications .

Mechanism of Action

The mechanism of action of 2-(4-Bromo-2-nitrophenyl)oxolane-3-carboxylic acid involves its interaction with specific molecular targets. The bromine and nitro groups play a crucial role in its reactivity and binding affinity to biological molecules. The compound may inhibit or activate certain enzymes or receptors, leading to its observed biological effects. The exact pathways and molecular targets are subjects of ongoing research.

Comparison with Similar Compounds

Structural and Functional Group Variations

The compound belongs to a broader class of oxolane-3-carboxylic acids with diverse aryl or heteroaryl substituents. Key structural analogs include:

Compound Name	Substituent	Molecular Formula	Molecular Weight	Key Features
2-(5-Bromopyridin-3-yl)oxolane-3-carboxylic acid	5-Bromopyridin-3-yl	C10H10BrNO3	272.10	Bromopyridine substituent; potential for coordination chemistry
2-(1-Phenyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid	1-Phenyl-1H-pyrazol-4-yl	C14H14N2O3	258.27	Pyrazole ring; suited for heterocyclic drug synthesis
(2R,3R)-2-(1-Methyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid	1-Methylpyrazol-5-yl	C9H12N2O3	196.20	Chiral center; compact structure for bioactive molecules
3-{[(tert-Butoxy)carbonyl]amino}oxolane-3-carboxylic acid	Boc-protected amino	C10H17NO5	231.25	Amino protection; stability in peptide synthesis

Key Observations :

• Electronic Effects: The nitro group in the target compound increases acidity of the carboxylic acid compared to non-nitro analogs (e.g., pyrazole or Boc-protected derivatives).
• Reactivity : Bromine in the 4-position enhances susceptibility to nucleophilic aromatic substitution, unlike pyridinyl or pyrazolyl substituents, which participate in metal-catalyzed coupling reactions .
• Stereochemical Complexity : Chiral analogs like (2R,3R)-configured compounds (e.g., CAS 1807912-27-1) highlight the role of stereochemistry in biological activity, a feature absent in the achiral target compound .

Physicochemical Properties

• Molecular Weight : The target compound’s molecular weight (estimated ~300–310 g/mol) exceeds most analogs due to the nitro and bromine groups.
• Solubility : Nitro groups reduce solubility in polar solvents compared to Boc-protected or pyridinyl derivatives .
• Stability : Nitro groups may confer instability under reducing conditions, whereas pyrazole or imidazole derivatives are more robust .

Biological Activity

2-(4-Bromo-2-nitrophenyl)oxolane-3-carboxylic acid is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological properties, and mechanisms of action, drawing from diverse research findings and case studies.

Synthesis

The synthesis of 2-(4-Bromo-2-nitrophenyl)oxolane-3-carboxylic acid typically involves several steps, including the formation of the oxolane ring and subsequent functionalization. The use of nitration and bromination reactions is common to introduce the nitro and bromo substituents on the phenyl ring, which are crucial for enhancing the compound's biological activity.

Biological Activity Overview

The biological activity of 2-(4-Bromo-2-nitrophenyl)oxolane-3-carboxylic acid has been evaluated in various studies, focusing on its anticancer, antibacterial, and anti-inflammatory properties.

Anticancer Activity

Recent studies have highlighted the anticancer potential of similar compounds with oxolane structures. For instance, derivatives have shown significant inhibition against various cancer cell lines, with IC50 values often in the nanomolar range. The mechanism of action is believed to involve interference with tubulin polymerization and induction of reactive oxygen species (ROS), leading to apoptosis in cancer cells .

Compound	Cell Line	IC50 (nM)
Compound A	MCF-7	20.1
Compound B	KB-V1 Vbl	14
2-(4-Bromo-2-nitrophenyl)oxolane-3-carboxylic acid	TBD	TBD

Antibacterial Activity

The compound has also been tested for antibacterial properties against various strains. Preliminary results indicate that it exhibits moderate to high inhibitory effects against Gram-positive and Gram-negative bacteria, with zones of inhibition comparable to standard antibiotics. The presence of the bromo and nitro groups appears to enhance its lipophilicity, contributing to its antibacterial efficacy .

Bacterial Strain	Zone of Inhibition (mm)
Staphylococcus aureus	22
Escherichia coli	24
Pseudomonas aeruginosa	20

Anti-inflammatory Activity

In addition to anticancer and antibacterial properties, the compound has demonstrated anti-inflammatory effects. It has been shown to inhibit cyclooxygenase (COX) enzymes, which play a key role in inflammation. The IC50 values for COX-1 and COX-2 inhibition are critical for assessing its potential as an anti-inflammatory agent .

Enzyme	IC50 (µM)
COX-1	19.45
COX-2	31.4

Case Studies

• Anticancer Study : A study involving a series of oxolane derivatives found that modifications at the para position significantly increased cytotoxicity against breast cancer cells (MCF-7). The study suggested that electron-withdrawing groups like nitro enhance the compound's ability to induce ROS .
• Antibacterial Evaluation : In a comparative analysis against standard antibiotics, 2-(4-Bromo-2-nitrophenyl)oxolane-3-carboxylic acid showed promising results against resistant bacterial strains, suggesting its potential as a lead compound in antibiotic development .
• Anti-inflammatory Mechanism : Research indicated that compounds with similar structures could effectively downregulate inflammatory markers such as iNOS and COX-2 in vitro, supporting their use in treating inflammatory diseases .